Cas no 16711-71-0 (3,5-Diiodo-D-tyrosine)

• Product Name: 3,5-Diiodo-D-tyrosine
• CAS No: 16711-71-0
• MF: C₉H₉I₂NO₃
• MW: 432.981607198715
• MDL: MFCD00237693
• CID: 136628
• PubChem ID: 7059641
• Update Time: 2025-11-06

3,5-Diiodo-D-tyrosine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• 3,5-DIIODO-D-TYROSINE HYDROCHLORIDE
• 3,5-D-Diiodo-Tyr-OH
• 3,5-Diiodo-D-Tyr-OH
• 3,5-Diiodo-D-tyrosine
• 3,5-DIIODO-D-TYROSINE MONOHYDRATE
• D-3,5-Diiodotyrosine
• D-Tyrosine, 3,5-diiodo-
• 3,5-Diiod-L-thyrosin
• 3,5-Diiodotyrosine D-form
• 3,5-Dijod-D-tyrosin
• Diiodotyrosine,D
• D-Tyrosine,3,5-diiodo
• HY-W001037
• D-diiodotyrosine
• CHEMBL15557
• 3,5-Diiodo-d-tyrosine, HCl
• DTXSID70427609
• Diiodotyrosine, D-
• DS-16469
• (2R)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• 16711-71-0
• 3,5-DIIODO-D-TYROSINE HYDROCHLORIDE Salt
• Z1509519863
• UNII-EE762288F4
• SCHEMBL838215
• PD196376
• CS-W001037
• EN300-7363299
• AKOS016843189
• Q27277133
• EE762288F4
• d-Dijodtyrosin
• MFCD00237693
• DA-78784
• UNII:ST90Q60YF3
• D-Tyrosine, 3,5-diiodo-; Tyrosine, 3,5-diiodo-, D- (8CI); 3,5-Diiodo-D-tyrosine; D-3,5-Diiodotyrosine; (2R)-2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid

• MDL： MFCD00237693
• Inchi： 1S/C9H9I2NO3/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15/h1-2,7,13H,3,12H2,(H,14,15)/t7-/m1/s1
• InChI Key： NYPYHUZRZVSYKL-SSDOTTSWSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@H](C(=O)O)N)I)O

Computed Properties

• Exact Mass: 432.86700
• Monoisotopic Mass: 432.86719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 2.405
• Boiling Point: 410.5 °C at 760 mmHg
• Flash Point: 410.5 °C at 760 mmHg
• PSA: 83.55000
• LogP: 2.25610

3,5-Diiodo-D-tyrosine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,5-Diiodo-D-tyrosine

Research Brief on 3,5-Diiodo-D-tyrosine (CAS: 16711-71-0): Recent Advances and Applications

3,5-Diiodo-D-tyrosine (CAS: 16711-71-0) is a halogenated derivative of the amino acid tyrosine, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanisms of action, and emerging roles in drug development and biomedical research.

Recent studies have highlighted the role of 3,5-Diiodo-D-tyrosine as a precursor in the synthesis of thyroid hormones and its utility as a radiolabeling agent in diagnostic imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability of peptide-based therapeutics, particularly in the context of neurodegenerative diseases. The compound's ability to modulate oxidative stress pathways has also been explored, suggesting potential applications in treating conditions like Parkinson's disease.

In terms of synthesis, advancements in enzymatic and chemical methods have improved the yield and purity of 3,5-Diiodo-D-tyrosine. A novel biocatalytic approach, reported in ACS Catalysis (2024), utilizes engineered tyrosinase enzymes to achieve stereoselective iodination, reducing the need for harsh chemical reagents. This environmentally friendly method aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Furthermore, the compound's pharmacokinetic profile has been a subject of recent investigation. A preclinical study in Molecular Pharmaceutics (2024) revealed that 3,5-Diiodo-D-tyrosine exhibits improved blood-brain barrier penetration compared to its non-iodinated counterpart, making it a promising candidate for CNS-targeted therapies. These findings are particularly relevant for the development of next-generation neuroprotective agents.

In conclusion, 3,5-Diiodo-D-tyrosine continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from diagnostic imaging to therapeutic development, underscore its versatility. Future research directions may focus on optimizing its delivery systems and exploring its potential in combination therapies for complex diseases.